Cas no 955288-46-7 (2-[(3-fluorophenyl)methyl]piperidine)
955288-46-7 structure
Product Name:2-[(3-fluorophenyl)methyl]piperidine
CAS No:955288-46-7
MF:C12H16FN
MW:193.260546684265
CID:869416
PubChem ID:17039557
Update Time:2025-04-19
2-[(3-fluorophenyl)methyl]piperidine Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3-fluorophenyl)methyl]piperidine
- 2-(3-FLUORO-BENZYL)-PIPERIDINE
- DTXSID90588842
- AB49926
- AKOS011517941
- 955288-46-7
-
- Inchi: 1S/C12H16FN/c13-11-5-3-4-10(8-11)9-12-6-1-2-7-14-12/h3-5,8,12,14H,1-2,6-7,9H2
- InChI Key: IJYLFSLDAUJVGV-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CC1CCCCN1
Computed Properties
- Exact Mass: 193.12700
- Monoisotopic Mass: 193.126677677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03000
- LogP: 2.83910
2-[(3-fluorophenyl)methyl]piperidine Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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